Cas no 349423-51-4 (1-(4-Benzylpiperazinyl)-2-(2-thienyl)ethan-1-one)

• Product Name: 1-(4-Benzylpiperazinyl)-2-(2-thienyl)ethan-1-one
• CAS No: 349423-51-4
• MF: C₁₇H₂₀N₂OS
• MW: 300.418502807617
• MDL: MFCD01480585
• CID: 5025953
• Update Time: 2025-06-13

1-(4-Benzylpiperazinyl)-2-(2-thienyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-BENZYLPIPERAZINYL)-2-(2-THIENYL)ETHAN-1-ONE
• 1-(4-benzylpiperazin-1-yl)-2-(thiophen-2-yl)ethan-1-one
• Oprea1_758734
• 1-(4-Benzylpiperazinyl)-2-(2-thienyl)ethan-1-one

• MDL： MFCD01480585
• Inchi： 1S/C17H20N2OS/c20-17(13-16-7-4-12-21-16)19-10-8-18(9-11-19)14-15-5-2-1-3-6-15/h1-7,12H,8-11,13-14H2
• InChI Key： LLPOJMZAXQGFCR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(N1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 336
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(4-Benzylpiperazinyl)-2-(2-thienyl)ethan-1-one

Introduction to 1-(4-Benzylpiperazinyl)-2-(2-thienyl)ethan-1-one (CAS No. 349423-51-4)

1-(4-Benzylpiperazinyl)-2-(2-thienyl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 349423-51-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a benzylpiperazine moiety linked to a thienyl substituent on an acetyl ethane backbone, has garnered attention due to its structural novelty and potential biological activity. The combination of these structural elements suggests a unique interaction profile with biological targets, making it a valuable candidate for further exploration in drug discovery.

The benzylpiperazine group is a well-documented pharmacophore in medicinal chemistry, often found in drugs targeting central nervous system (CNS) disorders, such as antipsychotics and antidepressants. Its piperazine ring provides a hydrogen bond acceptor capability, which is crucial for binding to specific protein targets. In contrast, the thienyl ring introduces additional electronic and steric properties, potentially modulating the compound's solubility, bioavailability, and metabolic stability. The presence of these two distinct moieties in 1-(4-Benzylpiperazinyl)-2-(2-thienyl)ethan-1-one makes it an intriguing scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater precision. Studies have indicated that the benzylpiperazine moiety may interact with neurotransmitter receptors, particularly serotonin and dopamine receptors, which are implicated in various neurological disorders. The thienyl substituent could further enhance this interaction by influencing the compound's conformational flexibility and electronic distribution. These features make 1-(4-Benzylpiperazinyl)-2-(2-thienyl)ethan-1-one a promising candidate for developing treatments against conditions such as depression, anxiety, and cognitive impairments.

In vitro studies have begun to explore the pharmacological potential of this compound. Initial assays suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to CNS function. For instance, preliminary data indicate that it might interact with monoamine oxidase (MAO) enzymes, which are involved in the breakdown of neurotransmitters like serotonin and dopamine. By modulating MAO activity, this compound could potentially affect neurotransmitter levels in the brain, leading to therapeutic effects similar to those observed with existing psychotropic drugs.

The structural framework of 1-(4-Benzylpiperazinyl)-2-(2-thienyl)ethan-1-one also allows for further derivatization and optimization. Researchers can modify the benzyl and thienyl groups or introduce additional functional groups to fine-tune the compound's pharmacokinetic properties. For example, replacing the benzyl group with other aromatic or heterocyclic substituents might alter binding affinity or metabolic stability. Similarly, modifying the thienyl ring could enhance solubility or reduce toxicity. Such modifications are essential for developing a lead compound into a viable drug candidate.

One of the key advantages of this compound is its synthetic accessibility. The presence of well-established synthetic routes for both benzylpiperazine and thienyl-containing molecules allows for relatively straightforward preparation. This accessibility is crucial for conducting large-scale screening campaigns and optimizing lead compounds through structure-activity relationship (SAR) studies. Additionally, the compound's stability under various storage conditions makes it suitable for long-term research projects and clinical trials.

From a regulatory perspective, 1-(4-Benzylpiperazinyl)-2-(2-thienyl)ethan-1-one falls within acceptable categories for research chemicals, provided it is handled under standard laboratory protocols. Its non-toxicity profile based on preliminary assessments further supports its suitability for broad-ranging pharmacological investigations without immediate concerns regarding safety hazards.

The integration of machine learning models into drug discovery has accelerated the process of identifying promising candidates like 1-(4-Benzylpiperazinyl)-2-(2-thienyl)ethan-1-one. These models can predict biological activity based on structural features alone, significantly reducing the time required for hit identification. By leveraging such tools, researchers can prioritize compounds like this one for further experimental validation, thereby streamlining the drug development pipeline.

In conclusion, 1-(4-Benzylpiperazinyl)-2-(2-thienyl)ethan-1-one represents a compelling example of how structural innovation can yield novel pharmacological entities with potential therapeutic applications. Its unique combination of pharmacophoric elements—specifically the benzylpiperazine and thienyl moieties—positions it as a valuable asset in medicinal chemistry research. As computational methods continue to evolve and high-throughput screening technologies become more sophisticated, 349423-51-4 may play a pivotal role in discovering next-generation therapeutics targeting neurological disorders.